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Compound of Interest

Compound Name: TAN 420C

Cat. No.: B15562787

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological
activity, and available data for the ansamycin antibiotic, TAN 420C. The information is intended
for researchers and professionals involved in drug discovery and development.

Core Chemical and Physical Properties

TAN 420C, also known as Dihydroherbimycin C, is a hydroquinone ansamycin antibiotic. It is
recognized as a minor analogue of the herbimycin complex.
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Property Value Source
CAS Number 91700-91-3 [1][2]
Molecular Formula C29H42N209 [3]
Molecular Weight 562.65 g/mol [3]
Purity >95% (by HPLC) [4]
Appearance Data not available

N Soluble in DMSO. Not soluble
Solubility ) . N/A
in water.

Store at -20°C for long-term
Storage N/A
storage.

Biological Activity and Mechanism of Action

TAN 420C has demonstrated both antibacterial and antitumor activities. It is an isolate from the
bacterium Streptomyces hygroscopicus.

Antibacterial Activity

TAN 420C exhibits inhibitory effects against certain Gram-positive bacteria. The minimum
inhibitory concentrations (MICs) for select strains are detailed below.

Bacterial Strain MIC (pg/mL)
Bacillus brevis 50
Micrococcus flavus 25

Antitumor Activity

The compound has shown cytotoxic effects against specific cancer cell lines. The effective
dose for 50% inhibition (EDso) has been determined for the following lymphocytic leukemia cell
lines:
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Cell Line EDso (pg/mL)
P388 0.34
KB 3.49

The precise mechanism of action for the antitumor activity of TAN 420C has not been fully
elucidated in the available literature. However, its structural similarity to the herbimycin complex
suggests a potential role in the inhibition of cellular signaling pathways crucial for tumor cell
proliferation and survival. Further research is required to identify the specific molecular targets
and signaling cascades affected by TAN 420C.

Synthesis and Experimental Protocols

Detailed information regarding the total synthesis of TAN 420C is not readily available in the
public domain. The compound is primarily obtained through fermentation of Streptomyces
hygroscopicus.

Fermentation and Isolation

A comprehensive protocol for the fermentation of Streptomyces hygroscopicus and the
subsequent isolation and purification of TAN 420C would be detailed in the primary scientific
literature that first described this compound series. Unfortunately, this specific publication, likely
titted "TAN-420 A, B, C, D, and E, new ansamycin antibiotics. I. Taxonomy, fermentation,
isolation, characterization and biological activities," could not be located in the available
databases.

Experimental Assays for Biological Activity

Standard microbiological and cell-based assays were employed to determine the antibacterial
and antitumor activities of TAN 420C.

Antibacterial Susceptibility Testing (MIC Determination): A standard broth microdilution method
would be utilized to determine the Minimum Inhibitory Concentration (MIC) of TAN 420C
against bacterial strains. This typically involves:

o Preparation of a serial dilution of TAN 420C in a suitable broth medium.
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 Inoculation of each dilution with a standardized suspension of the test bacterium.
 Incubation under appropriate conditions (e.g., 37°C for 24 hours).

e The MIC is determined as the lowest concentration of the compound that completely inhibits
visible bacterial growth.

Cytotoxicity Assay (EDso Determination): The cytotoxic effects of TAN 420C on cancer cell lines
are typically assessed using a colorimetric assay such as the MTT or XTT assay. The general
workflow is as follows:

e Seeding of cancer cells in 96-well plates at a specific density.
 After cell attachment, treatment with various concentrations of TAN 420C.
 Incubation for a defined period (e.g., 48-72 hours).

» Addition of the assay reagent (e.g., MTT) and incubation to allow for the formation of
formazan crystals by viable cells.

» Solubilization of the formazan crystals and measurement of the absorbance at a specific
wavelength.

e The EDso value is calculated as the concentration of TAN 420C that causes a 50% reduction
in cell viability compared to untreated control cells.

Signaling Pathways and Logical Relationships

Due to the limited specific information on the mechanism of action of TAN 420C, a detailed
signaling pathway diagram cannot be constructed at this time. However, based on the known
activities of related ansamycin antibiotics, a hypothetical workflow for investigating its
mechanism of action can be proposed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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